2-Oxo-2,3-dihydro-benzothiazole-6-carbonitrile

• Molecular Formula: C8H4N2OS
• Molecular Weight: 176.20 g/mol
• IUPAC Name: 2-oxo-3H-1,3-benzothiazole-6-carbonitrile
• InChI: InChI=1S/C8H4N2OS/c9-4-5-1-2-6-7(3-5)12-8(11)10-6/h1-3H,(H,10,11)
• InChI Key: OSTUOUYXXVFONN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1C#N)SC(=O)N2

Description

2-Oxo-2,3-dihydro-benzothiazole-6-carbonitrile is a useful research compound. Its molecular formula is C8H4N2OS and its molecular weight is 176.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Combine 6-bromobenzothiazolinone (2 g, 8.69 mmol), copper cyanide (1.3 g, 1.48 mmol), anhydrous DMF (5 mL) and heat at reflux for 15 h. Add water (20 mL) and sodium cyanide (1.4 g, 27.7 mmol) at 100° C. Cool the reaction mixture to room temperature and stir for 2 h. Extract the reaction mixture with EtOAc (5×30 mL) at 70° C. Combine the organic layers, wash with water (3×40 mL) and dry over anhydrous Na2SO4. Concentrate in vacuo to obtain the desired intermediate as a yellow solid (2 g, 87%). GC-MS m/z: 176 (M+).